Cas no 22966-12-7 ((2E)-3-(3-fluorophenyl)-1-phenylprop-2-en-1-one)
22966-12-7 structure
Product Name:(2E)-3-(3-fluorophenyl)-1-phenylprop-2-en-1-one
CAS No:22966-12-7
MF:C15H11FO
MW:226.245647668839
CID:1412754
PubChem ID:5367157
Update Time:2025-04-20
(2E)-3-(3-fluorophenyl)-1-phenylprop-2-en-1-one Chemical and Physical Properties
Names and Identifiers
-
- 2-Propen-1-one, 3-(3-fluorophenyl)-1-phenyl-, (E)-
- (2E)-3-(3-fluorophenyl)-1-phenylprop-2-en-1-one
- 2-Propen-1-one, 3-(3-fluorophenyl)-1-phenyl-
- AKOS001377467
- (E)-3-(3-fluorophenyl)-1-phenyl-prop-2-en-1-one
- SCHEMBL8878387
- MFCD00443470
- CHEMBL4099226
- 3-(3-Fluorophenyl)-1-phenyl-2-propen-1-one
- SR-01000013693
- (E)-3-(3-fluorophenyl)-1-phenylprop-2-en-1-one
- F1622-0009
- CS-0332006
- SR-01000013693-1
- HMPMIRDTAXRDAQ-MDZDMXLPSA-N
- NSC-636923
- Z46028404
- NSC636923
- 22966-12-7
- (2E)-3-(3-Fluorophenyl)-1-phenyl-2-propen-1-one #
- 3-(3-fluorophenyl)-1-phenylprop-2-en-1-one
-
- Inchi： 1S/C15H11FO/c16-14-8-4-5-12(11-14)9-10-15(17)13-6-2-1-3-7-13/h1-11H/b10-9+
- InChI Key： HMPMIRDTAXRDAQ-MDZDMXLPSA-N
- SMILES： FC1=CC=CC(=C1)/C=C/C(C1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 226.07943
- Monoisotopic Mass: 226.079393132g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 279
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- PSA: 17.07
(2E)-3-(3-fluorophenyl)-1-phenylprop-2-en-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F1622-0009-2μmol |
(2E)-3-(3-fluorophenyl)-1-phenylprop-2-en-1-one |
22966-12-7 | 90%+ | 2μmol |
$57.0 | 2023-07-28 | |
| Life Chemicals | F1622-0009-5μmol |
(2E)-3-(3-fluorophenyl)-1-phenylprop-2-en-1-one |
22966-12-7 | 90%+ | 5μmol |
$63.0 | 2023-07-28 | |
| Life Chemicals | F1622-0009-10μmol |
(2E)-3-(3-fluorophenyl)-1-phenylprop-2-en-1-one |
22966-12-7 | 90%+ | 10μmol |
$69.0 | 2023-07-28 | |
| Life Chemicals | F1622-0009-20μmol |
(2E)-3-(3-fluorophenyl)-1-phenylprop-2-en-1-one |
22966-12-7 | 90%+ | 20μmol |
$79.0 | 2023-07-28 | |
| Life Chemicals | F1622-0009-1mg |
(2E)-3-(3-fluorophenyl)-1-phenylprop-2-en-1-one |
22966-12-7 | 90%+ | 1mg |
$54.0 | 2023-07-28 | |
| Life Chemicals | F1622-0009-2mg |
(2E)-3-(3-fluorophenyl)-1-phenylprop-2-en-1-one |
22966-12-7 | 90%+ | 2mg |
$59.0 | 2023-07-28 | |
| Life Chemicals | F1622-0009-3mg |
(2E)-3-(3-fluorophenyl)-1-phenylprop-2-en-1-one |
22966-12-7 | 90%+ | 3mg |
$63.0 | 2023-07-28 | |
| Life Chemicals | F1622-0009-4mg |
(2E)-3-(3-fluorophenyl)-1-phenylprop-2-en-1-one |
22966-12-7 | 90%+ | 4mg |
$66.0 | 2023-07-28 | |
| Life Chemicals | F1622-0009-5mg |
(2E)-3-(3-fluorophenyl)-1-phenylprop-2-en-1-one |
22966-12-7 | 90%+ | 5mg |
$69.0 | 2023-07-28 | |
| Life Chemicals | F1622-0009-10mg |
(2E)-3-(3-fluorophenyl)-1-phenylprop-2-en-1-one |
22966-12-7 | 90%+ | 10mg |
$79.0 | 2023-07-28 |
(2E)-3-(3-fluorophenyl)-1-phenylprop-2-en-1-one Related Literature
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
22966-12-7 ((2E)-3-(3-fluorophenyl)-1-phenylprop-2-en-1-one) Related Products
- 102692-49-9(2-Propen-1-one, 1,3-bis(4-fluorophenyl)-, (Z)-)
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- 13565-38-3((2E)-3-(4-Fluorophenyl)-1-(4-methylphenyl)prop-2-en-1-one)
- 399-10-0(4'-Fluorochalcone)
- 819792-65-9(2-Propen-1-one, 1,3-bis(3-fluorophenyl)-)
- 98991-33-4(2-Propen-1-one, 3-(4-fluorophenyl)-1-(4-methylphenyl)-)
- 2805-56-3(trans-4,4'-Difluorochalcone)
- 102692-35-3(4,4'-Difluorochalcone)
- 1608-51-1(4-Fluorochalcone)
- 72758-70-4(2-Propen-1-one, 1-(4-fluorophenyl)-3-phenyl-, (Z)-)
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